Cas no 192190-09-3 ([1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro-)

• Product Name: [1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro-
• CAS No: 192190-09-3
• MF: C₁₂H₅Cl₅O
• MW: 342.432498693466
• CID: 182034
• PubChem ID: 644180
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro-
• 2-chloro-4-(2,3,4,5-tetrachlorophenyl)phenol
• 2',3,3',4',5'-Pentachloro-4-biphenylol
• 2',3,3',4',5'-pentachlorobiphenyl-4-ol
• 4-Hydroxy-2',3,3',4',5'-pentachlorobiphenyl
• UNII-6GW073T1WI
• 4-Hydroxy-PCB 106
• 6GW073T1WI
• [1,1'-biphenyl]-4-ol, 2',3,3',4',5'-pentachloro-
• (1,1'-Biphenyl)-4-ol, 2',3,3',4',5'-pentachloro-
• 192190-09-3
• DTXSID60172792
• NS00074036
• Q27264891
• [1,1'-Biphenyl]-4-ol, 2',3,3',4',5'-pentachloro- (9CI)
• SCHEMBL3342313

• Inchi： 1S/C12H5Cl5O/c13-7-3-5(1-2-9(7)18)6-4-8(14)11(16)12(17)10(6)15/h1-4,18H
• InChI Key： CGAILIYIKMFHPA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=CC(=C(C=1)Cl)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 339.87855
• Monoisotopic Mass: 339.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.608
• Boiling Point: 413°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.645
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls